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Compound of Interest

Compound Name: Tridemorph

Cat. No.: B166831 Get Quote

In-Depth Technical Guide: N-tridecyl-2,6-
dimethylmorpholine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological

activity, and experimental evaluation of N-tridecyl-2,6-dimethylmorpholine, a systemic fungicide

commonly known as Tridemorph.

Chemical and Physical Properties
N-tridecyl-2,6-dimethylmorpholine is a morpholine derivative with a long alkyl chain, which

contributes to its fungicidal activity. Its key quantitative properties are summarized below.

Property Value Source

Molecular Formula C₁₉H₃₉NO [1]

Molecular Weight 297.5 g/mol [2]

IUPAC Name
2,6-Dimethyl-4-

tridecylmorpholine
[1]

CAS Number 81412-43-3 [1]
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Mode of Action and Signaling Pathways
The primary mode of action of N-tridecyl-2,6-dimethylmorpholine is the inhibition of ergosterol

biosynthesis in fungi, which is an essential component of their cell membranes.[3][4] This

disruption of the fungal cell membrane ultimately leads to cell death.

The key enzymatic targets in the ergosterol biosynthesis pathway are:

Sterol Δ¹⁴-reductase: This enzyme is involved in the reduction of the double bond at the 14th

position of the sterol precursor.

Sterol Δ⁸→Δ⁷-isomerase: This enzyme catalyzes the isomerization of the double bond from

the 8th to the 7th position in the sterol ring.[5]

By inhibiting these enzymes, Tridemorph causes an accumulation of abnormal sterol

precursors and a depletion of ergosterol, leading to altered membrane fluidity and function, and

ultimately inhibiting fungal growth.

In addition to its effects on fungi, N-tridecyl-2,6-dimethylmorpholine has been observed to affect

sterol biosynthesis in plants. In plants, it inhibits the enzyme cycloeucalenol-obtusifoliol

isomerase, which is involved in the opening of the cyclopropane ring of cyclopropyl sterols.[6]

[7] This leads to an accumulation of 9β,19-cyclopropyl sterols and a depletion of the normally

abundant Δ⁵-sterols.[6][7]

Below is a diagram illustrating the inhibitory action of N-tridecyl-2,6-dimethylmorpholine on the

fungal ergosterol biosynthesis pathway.
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Inhibition of Fungal Ergosterol Biosynthesis by N-tridecyl-2,6-dimethylmorpholine
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Workflow for Plant Sterol Analysis after N-tridecyl-2,6-dimethylmorpholine Treatment
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

